Cas no 2172534-43-7 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid
• CAS No: 2172534-43-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5978947
• PubChem ID: 165554334
• Update Time: 2025-05-20

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid
• 2172534-43-7
• EN300-1543751
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C28H32N2O5/c31-26(32)13-12-18-15-30(16-18)27(33)19-6-5-7-20(14-19)29-28(34)35-17-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-4,8-11,18-20,25H,5-7,12-17H2,(H,29,34)(H,31,32)
• InChI Key： FEPBXYWGPZAKDX-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid: A Comprehensive Overview

The compound with CAS No. 2172534-43-7, known as 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and an azetidine moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug design and development.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The Fmoc group, a well-known protecting group in peptide synthesis, adds stability and versatility to the molecule, making it suitable for further chemical modifications. This compound has been explored in the context of enzyme inhibition and receptor targeting, with preliminary results suggesting its potential as a lead compound for therapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including peptide coupling, ring-closing metathesis, and protecting group strategies. Researchers have employed these methods to achieve high yields and excellent stereochemical control, ensuring the molecule's purity and structural integrity. The use of fluorenylmethoxycarbonyl (Fmoc) as a protecting group has been particularly advantageous, as it facilitates selective deprotection under mild conditions.

In terms of biological activity, this compound has shown promise in preclinical studies targeting cancer-related pathways and neurodegenerative diseases. Its ability to inhibit key enzymes involved in these processes has been validated through both in vitro and in vivo assays. Furthermore, the incorporation of the cyclohexane ring into the structure enhances its lipophilicity, improving its bioavailability and tissue penetration. These properties make it an attractive candidate for further preclinical development.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their stereochemistry. Such rigorous characterization is essential for ensuring the reliability of subsequent biological studies.

Looking ahead, the development of this compound is expected to contribute significantly to the field of drug discovery. Its modular structure allows for extensive chemical diversification, enabling researchers to explore a wide range of analogs with varying biological activities. Additionally, its compatibility with modern drug delivery systems makes it a versatile tool for addressing unmet medical needs.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}propanoic acid represents a cutting-edge advancement in medicinal chemistry. With its unique structural features and promising biological profile, this compound holds great potential for contributing to the development of novel therapeutic agents. Continued research into its properties and applications will undoubtedly shed further light on its full potential in the field.